Cas no 868156-24-5 (Phenol, 2,2'-(2-methylpropylidene)bis[4-methyl-6-(1-methylethyl)-)

Phenol, 2,2'-(2-methylpropylidene)bis[4-methyl-6-(1-methylethyl)- structure
868156-24-5 structure
Product Name:Phenol, 2,2'-(2-methylpropylidene)bis[4-methyl-6-(1-methylethyl)-
CAS No:868156-24-5
MF:C24H34O2
MW:354.525567531586
CID:582526
PubChem ID:20871150
Update Time:2025-04-19

Phenol, 2,2'-(2-methylpropylidene)bis[4-methyl-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(2-hydroxy-5-methyl-3-propan-2-ylphenyl)-2-methylpropyl]-4-methyl-6-propan-2-ylphenol
    • 868156-24-5
    • 2,2'-(2-Methylpropane-1,1-diyl)bis[4-methyl-6-(propan-2-yl)phenol]
    • DTXSID60610083
    • SCHEMBL13271775
    • Phenol, 2,2'-(2-methylpropylidene)bis[4-methyl-6-(1-methylethyl)-
    • Inchi: 1S/C24H34O2/c1-13(2)18-9-16(7)11-20(23(18)25)22(15(5)6)21-12-17(8)10-19(14(3)4)24(21)26/h9-15,22,25-26H,1-8H3
    • InChI Key: JEGISYJFFDDYKG-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C)=CC=1C(C1C=C(C)C=C(C(C)C)C=1O)C(C)C)C(C)C

Computed Properties

  • Exact Mass: 354.255880323g/mol
  • Monoisotopic Mass: 354.255880323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 40.5Ų
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